Cas no 2065-66-9 (methyl(triphenyl)phosphonium;iodide)

• Product Name: methyl(triphenyl)phosphonium;iodide
• CAS No: 2065-66-9
• MF: C₁₉H₁₈IP
• MW: 404.224458217621
• MDL: MFCD00066175
• CID: 42415
• PubChem ID: 638159
• Update Time: 2025-10-28

methyl(triphenyl)phosphonium;iodide Chemical and Physical Properties

Names and Identifiers

• Methyltriphenylphosphonium iodide
• Methyl(triphenyl)phosphonium iodide
• (Methyl)triphenylphosphonium Iodide
• methyl(triphenyl)phosphanium,iodide
• [Ph3PCH3](1+)I(1-)
• MeP(1+)PPh3I(1-)
• methyltriphenyl-phosphonium iodide
• Triphenylmethylphosphine iodide
• triphenyl-methyl-phosphonium iodide
• methyl triphenylphosphonium iodide
• methyl(triphenyl)phosphanium iodide
• Phosphonium, methyltriphenyl-, iodide
• Methyltriphenylphosphonium iodide, 97%
• 3B2B7G7R4G
• methyltriphenylphosphanium iodide
• TRIPHENYLMETHYL PHOSPHONIUM IODIDE
• YW3OQ0LN2L
• PubChem15730
• methyltriphenylphosphine iodide
• KSC201Q4H
• Triphe
• methyl(triphenyl)phosphonium;iodide
• Methyl-14c-triphenylphosphonium iodide
• UNII-3B2B7G7R4G
• NSC 132585
• A814786
• J-013500
• (Methyl-14C)tpmp iodide
• FT-0672282
• NSC-132585
• PHOSPHONIUM, METHYLTRIPHENYL-, IODIDE (1:1)
• BCP22507
• CS-D1389
• Methyl triphenylphosphoniumiodide
• Methyl(triphenyl)phosphanium;iodide
• C19H18IP
• Triphenylmethylphosphinium iodide
• DTXSID00942850
• methyl triphenylphosphine iodide
• methyl-triphenyl phosphonium iodide
• AKOS015833275
• AS-14810
• JNMIXMFEVJHFNY-UHFFFAOYSA-M
• EINECS 218-178-5
• FT-0628927
• M0253
• AMY39383
• UNII-YW3OQ0LN2L
• BB 0263000
• J-522703
• methyltriphenylphos-phonium iodide
• Methyl triphenylphoshonium iodide
• QBACIOQXWCMJPK-UHFFFAOYSA-M
• O11982
• FT-0633665
• EN300-159793
• FT-0628345
• 1560-52-7
• NSC132585
• 2065-66-9
• Methyltriphenylphosphonium iodide, (methyl-14C)
• Phosphonium, methyl-14c-triphenyl-, iodide
• methyl triphenyl phosphonium iodide
• MFCD00066175
• FT-0628926
• SCHEMBL42631
• DB-030051
• Triphenylmethylphosphinium Iodide; Methyltriphenylphosphonium iodide
• Triphenylmethylphosphonium iodide
• DB-045331
• DB-043301
• 218-178-5
• 243-958-7

• MDL： MFCD00066175
• Inchi： 1S/C19H18P.HI/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;/h2-16H,1H3;1H/q+1;/p-1
• InChI Key： JNMIXMFEVJHFNY-UHFFFAOYSA-M
• SMILES： [I-].[P+](C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 3599430

Computed Properties

• Exact Mass: 404.01900
• Monoisotopic Mass: 404.01908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: powder
• Density: 1.2200
• Melting Point: 185.0 to 189.0 deg-C
• Boiling Point: 197.2°C
• Flash Point: 107℃
• Water Partition Coefficient: dissolution
• PSA: 13.59000
• LogP: 0.61430
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Soluble
• Vapor Pressure: No data available

methyl(triphenyl)phosphonium;iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S45-S37/39-S28A
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on methyl(triphenyl)phosphonium;iodide

Comprehensive Guide to Methyl(triphenyl)phosphonium Iodide (CAS No. 2065-66-9): Properties, Applications, and Innovations

Methyl(triphenyl)phosphonium iodide (CAS No. 2065-66-9) is a quaternary phosphonium salt widely recognized for its versatility in organic synthesis and material science. This compound, often abbreviated as MTPPI, features a methyl group and three phenyl rings bonded to a central phosphorus atom, with an iodide counterion. Its unique structure makes it a valuable reagent in Wittig reactions, phase-transfer catalysis, and ionic liquid formulations. Researchers and industries prioritize it for its stability, solubility in polar solvents, and ability to facilitate carbon-carbon bond formation.

In recent years, the demand for methyl(triphenyl)phosphonium iodide has surged due to its role in green chemistry and sustainable synthesis. With growing interest in eco-friendly catalysts and low-toxicity reagents, this compound aligns with global trends toward reducing hazardous waste. Searches for "phosphonium salts in organic synthesis" and "alternatives to traditional Wittig reagents" highlight its relevance in modern research. Additionally, its applications in photocatalysis and electrolyte additives for energy storage systems have attracted attention in renewable energy discussions.

The physicochemical properties of CAS No. 2065-66-9 contribute to its broad utility. It typically appears as a white to off-white crystalline powder with a high melting point (>250°C) and excellent thermal stability. Its hygroscopic nature necessitates proper storage under anhydrous conditions. Analytical techniques like NMR spectroscopy and X-ray crystallography confirm its molecular structure, while HPLC ensures purity for sensitive applications. These characteristics make it indispensable in pharmaceutical intermediates and advanced material design.

Innovative uses of methyl(triphenyl)phosphonium iodide extend to nanotechnology and polymeric materials. For instance, it serves as a surface modifier for nanoparticles to enhance dispersion in composite matrices. Recent studies also explore its potential in CO2 capture technologies, addressing climate change concerns. Frequently asked questions such as "How to handle phosphonium salts safely?" and "Best solvents for MTPPI" reflect practical user interests, emphasizing the need for clear technical guidelines.

From an industrial perspective, optimizing the synthesis of 2065-66-9 remains a focus area. Modern flow chemistry methods reduce production costs and improve yield compared to batch processes. Suppliers often highlight high-purity grades (>98%) for critical applications, catering to sectors like electronics and agrochemicals. The compound’s compatibility with microwave-assisted reactions further enhances its appeal for high-throughput laboratories.

In summary, methyl(triphenyl)phosphonium iodide (CAS No. 2065-66-9) bridges fundamental research and industrial innovation. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence. As interest grows in specialty chemicals and custom synthesis, this phosphonium salt will likely remain a cornerstone of advanced chemical development.